Cas no 203923-89-1 (Karenitecin)

Karenitecin is a synthetic, lipophilic camptothecin analog designed to inhibit topoisomerase I, an enzyme critical for DNA replication and transcription. Its chemical structure enhances stability and bioavailability compared to natural camptothecins, reducing susceptibility to inactivation by serum proteins. The compound exhibits potent antitumor activity by stabilizing the topoisomerase I-DNA cleavable complex, leading to DNA strand breaks and apoptosis in cancer cells. Karenitecin's lipophilicity facilitates improved tissue penetration, including crossing the blood-brain barrier, making it a candidate for treating central nervous system malignancies. Preclinical studies highlight its efficacy against various solid tumors, with reduced toxicity profiles relative to earlier camptothecin derivatives. Its mechanism and pharmacokinetic properties position it as a promising chemotherapeutic agent in oncology research.

Karenitecin structure

Product Name:Karenitecin

CAS No:203923-89-1

MF:C₂₅H₂₈N₂O₄Si

MW:448.586327552795

CID:66678

PubChem ID:148202

Update Time:2025-07-02

Karenitecin Chemical and Physical Properties

Names and Identifiers

- Karenitecin
- (4S)-4-Ethyl-4-hydroxy-11-(2-trimethylsilyl)ethyl)-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- BNP 1350
- Cositecan
- UNII-24R60NVC41
- BNP1350
- NCI60_038797
- NSC710270
- Karentecin
- BNP-1350
- NS00073515
- Cositecan [USAN:INN]
- CS-0003573
- (S)-4-ethyl-4-hydroxy-11-(2-(trimethylsilyl)ethyl)-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione.
- COSITECAN [INN]
- COSITECAN [MI]
- CHEMBL1997373
- 1H-PYRANO(3',4':6,7)INDOLIZINO(1,2-B)QUINOLINE-3,14(4H,12H)-DIONE, 4-ETHYL-4-HYDROXY- 11-(2- (TRIMETHYLSILYL)ETHYL)-, (4S)-
- CHEBI:177492
- D09327
- NSC-710270
- DTXSID90174340
- Cositecan (USAN)
- 24R60NVC41
- Cositecan [USAN]
- 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-11-[2-(trimethylsilyl)ethyl]-, (4S)-
- (19S)-19-ethyl-19-hydroxy-10-(2-trimethylsilylethyl)-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaene-14,18-dione
- HY-14812
- SCHEMBL2315201
- POADTFBBIXOWFJ-VWLOTQADSA-N
- 7-Trimethylsilylethylcamptothecin
- 203923-89-1
- Karenitecin (Cositecan)
- DB 172
- Cositecan;BNP 1350
- 1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-11-(2-trimethylsilyl)ethyl)-, (4S)-
- MS-28131
- Karenitecin (TN)
- (4S)-4-Ethyl-4-hydroxy-11-(2-(trimethylsilyl)ethyl)-1,12-dihydro-14H-pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H)-dione
- COSITECAN [WHO-DD]
- AKOS040741401
- DB05806
- (4S)-4-ETHYL-4-HYDROXY-11-(2-(TRIMETHYLSILYL)ETHYL)-1,12-DIHYDRO-14H- PYRANO(3',4':6,7)INDOLIZINO(1,2-B)QUINOLINE-3,14(4H)-DIONE
- Q27095699
- cositecanum
- (19S)-19-ethyl-19-hydroxy-10-[2-(trimethylsilyl)ethyl]-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.0?,?.01?,2?]henicosa-1(21),2,4,6,8,10,15(20)-heptaene-14,18-dione
- 1H-PYRANO(3',4':6,7)INDOLIZINO(1,2-B)QUINOLINE-3,14(4H,12H)-DIONE, 4-ETHYL-4-HYDROXY-11-(2-(TRIMETHYLSILYL)ETHYL)-, (4S)-
- DTXCID2096831
- G13583
- (19S)-19-ethyl-19-hydroxy-10-(2-(trimethylsilyl)ethyl)-17-oxa-3,13-diazapentacyclo(11.8.0.02,11.0?,?.01?,2?)henicosa-1(21),2,4,6,8,10,15(20)-heptaene-14,18-dione
- Inchi： 1S/C25H28N2O4Si/c1-5-25(30)19-12-21-22-17(13-27(21)23(28)18(19)14-31-24(25)29)15(10-11-32(2,3)4)16-8-6-7-9-20(16)26-22/h6-9,12,30H,5,10-11,13-14H2,1-4H3/t25-/m0/s1
- InChI Key： POADTFBBIXOWFJ-VWLOTQADSA-N
- SMILES： [Si](C)(C)(C)CCC1C2C=CC=CC=2N=C2C3=CC4=C(COC([C@@]4(CC)O)=O)C(N3CC=12)=O

Computed Properties

Exact Mass: 448.18200
Monoisotopic Mass: 448.182
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 32
Rotatable Bond Count: 4
Complexity: 891
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 79.7A^2

Experimental Properties

Density: 1.29
Boiling Point: 727.2°Cat760mmHg
Flash Point: 393.6°C
Refractive Index: 1.644
PSA: 81.42000
LogP: 3.96030

Karenitecin Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Karenitecin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-14812-5mg	Karenitecin	203923-89-1	98.27%	5mg	￥5100	2024-04-19
MedChemExpress	HY-14812-10mg	Karenitecin	203923-89-1	98.27%	10mg	￥7800	2024-04-19
MedChemExpress	HY-14812-25mg	Karenitecin	203923-89-1	98.30%	25mg	￥17500	2022-02-25
MedChemExpress	HY-14812-50mg	Karenitecin	203923-89-1	98.30%	50mg	￥27500	2022-02-25
MedChemExpress	HY-14812-100mg	Karenitecin	203923-89-1	98.30%	100mg	￥42000	2022-02-25
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	K911171-5mg	Karenitecin	203923-89-1	98%	5mg	￥8,634.60	2022-01-13
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T14703-5 mg	Karenitecin	203923-89-1		5mg	￥4710.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T14703-10 mg	Karenitecin	203923-89-1		10mg	￥7260.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T14703-25 mg	Karenitecin	203923-89-1		25mg	￥14910.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T14703-50 mg	Karenitecin	203923-89-1		50mg	￥23410.00	2022-02-28